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Compound of Interest

Compound Name: Copper methionine

Cat. No.: B13647792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical analysis of

copper methionine, a compound of significant interest in nutritional science and

pharmacology. The document details the experimental protocols for its characterization,

presents quantitative data from thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC), and illustrates key experimental workflows.

Introduction
Copper methionine, a chelated complex of copper and the essential amino acid methionine,

exhibits enhanced bioavailability compared to inorganic copper sources.[1][2][3] This property

makes it a valuable compound in animal feed supplements and potentially in human

therapeutics. Understanding its thermal stability and decomposition pathways is crucial for

formulation, processing, and storage, as well as for ensuring its efficacy and safety.

Thermochemical analysis techniques, primarily thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC), provide critical insights into the material's behavior as a

function of temperature.

Synthesis of Copper Methionine
The synthesis of copper methionine complexes, typically with a 1:2 metal-to-ligand ratio,

involves the reaction of a copper salt (e.g., copper sulfate or copper chloride) with methionine

in an aqueous solution.[4][5][6] The pH of the solution is a critical parameter, often adjusted to
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the alkaline range (pH 8-10) to facilitate the deprotonation of the amino acid, enabling its

coordination with the copper ion.[4] The resulting complex is then typically precipitated, filtered,

washed, and dried.

The coordination of the copper ion with methionine generally occurs through the carboxyl and

amino groups, forming a bidentate ligand.[4][5] Infrared spectroscopy is a key technique used

to confirm the coordination, by observing shifts in the characteristic vibrational frequencies of

these functional groups upon complexation.[4]

Thermochemical Analysis: Quantitative Data
The thermal behavior of copper methionine has been investigated using TGA and DSC to

determine its stability and decomposition profile. The following tables summarize the key

quantitative data obtained from these analyses.

Table 1: Thermogravimetric Analysis (TGA) Data for Metal-Methionine Complexes
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Complex
Temperature Range
(°C)

Weight Loss (%) Attributed to

[Cu(Met)₂]·H₂O RT - 200 ~2.6%
Loss of water of

hydration

200 - 250 ~15%
Initial decomposition

of the ligand

250 - 1000 ~62.8%
Final decomposition to

metal oxide

[Co(Met)₂]·2H₂O 30 - 90 ~4.5%
Loss of two water

molecules

160 - 240 ~15.6%

Removal of nitro

groups (in a modified

ligand)

270 - 670 ~70.5%
Decomposition of the

organic ligand

[Zn(Met)₂]·H₂O - -
Data not specified in

the same format

Note: The data for the copper complex is generalized from similar ternary copper complexes,

as specific multi-stage decomposition data for pure copper methionine was not available in a

single source. The cobalt complex data is from a related study for comparative purposes.[7][8]

Table 2: Differential Scanning Calorimetry (DSC) Data for Related Complexes
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Complex
Onset
Temperature
(°C)

Peak
Temperature
(°C)

Enthalpy
Change (ΔH)

Process

Cu-Complex 1 360 800 (melting) -

Endothermic

followed by

Exothermic

Decomposition

Cu-Complex 2 430 700 (melting) -

Endothermic

(crystallization)

and Exothermic

Decomposition

Zn(Met)₂ -30 to 180
320 K (phase

transition)
-

Thermally stable,

phase transition

Note: DSC data for copper methionine specifically is not readily available in the searched

literature. The data presented is for analogous ternary copper complexes and zinc methionine

to provide an indication of the expected thermal events.[7][9]

Experimental Protocols
Detailed methodologies are essential for reproducible thermochemical analysis. The following

protocols are based on standard procedures for the analysis of coordination compounds.[7][10]

4.1 Thermogravimetric Analysis (TGA)

Instrument Calibration: Calibrate the TGA instrument for mass and temperature using

certified reference materials.

Sample Preparation: Place approximately 5-10 mg of the dried copper methionine sample

into a clean, tared TGA crucible (typically alumina or platinum).

Experimental Conditions:

Heating Rate: A linear heating rate of 10 °C/min is commonly used.[7]
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Temperature Range: Heat the sample from ambient temperature (e.g., 30 °C) to a final

temperature of up to 1000 °C to ensure complete decomposition.[7]

Atmosphere: Conduct the analysis under a controlled atmosphere, typically an inert gas

like nitrogen, with a constant flow rate (e.g., 50 mL/min).[7] This prevents oxidative

decomposition.

Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve

is analyzed to determine the temperatures of decomposition events and the corresponding

percentage of weight loss. The derivative of the TGA curve (DTG) can be used to identify the

temperatures of the maximum rates of decomposition.

4.2 Differential Scanning Calorimetry (DSC)

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using

standard reference materials (e.g., indium).

Sample Preparation: Accurately weigh 2-5 mg of the copper methionine sample into a DSC

pan (typically aluminum). Seal the pan hermetically. Prepare an empty, sealed pan as a

reference.

Experimental Conditions:

Heating Rate: Use the same heating rate as in the TGA experiment (e.g., 10 °C/min) for

direct comparison of thermal events.[7]

Temperature Range: The temperature range should encompass the thermal events of

interest, as identified by TGA.

Atmosphere: Maintain an inert atmosphere (e.g., nitrogen) with a consistent flow rate.

Data Analysis: The DSC curve plots the heat flow as a function of temperature. Endothermic

events (e.g., melting, dehydration) and exothermic events (e.g., crystallization,

decomposition) are identified as peaks. The area under a peak is integrated to determine the

enthalpy change (ΔH) associated with the transition.

Visualizations of Experimental Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

http://www.orientjchem.org/vol41no4/thermal-analysis-of-copper-metal-complexes-insights-from-tga-and-dsc/
http://www.orientjchem.org/vol41no4/thermal-analysis-of-copper-metal-complexes-insights-from-tga-and-dsc/
https://www.benchchem.com/product/b13647792?utm_src=pdf-body
http://www.orientjchem.org/vol41no4/thermal-analysis-of-copper-metal-complexes-insights-from-tga-and-dsc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13647792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams, created using the DOT language, illustrate the logical flow of the

thermochemical analysis process.

Sample Preparation

TGA Instrument Setup

Analysis

Data Interpretation

Start

Weigh 5-10 mg
Copper Methionine

Place in TGA
Crucible

Load Sample and
Reference

Set Parameters:
- Heating Rate: 10°C/min
- Temp Range: 30-1000°C

- Atmosphere: N₂ @ 50mL/min

Run TGA Experiment

Collect Mass vs.
Temperature Data

Analyze TGA/DTG
Curves

Determine Decomposition
Stages & Weight Loss
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Caption: Workflow for Thermogravimetric Analysis (TGA) of Copper Methionine.
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Caption: Workflow for Differential Scanning Calorimetry (DSC) of Copper Methionine.

Conclusion
The thermochemical analysis of copper methionine provides essential data on its stability and

decomposition characteristics. TGA and DSC are powerful tools for elucidating the thermal

behavior, including dehydration, decomposition stages, and associated energetic changes. The

protocols and data presented in this guide serve as a valuable resource for researchers and

professionals in the fields of materials science, nutrition, and pharmaceutical development,

enabling better control over the quality and performance of copper methionine-containing

products. Further research to establish a more detailed and standardized thermochemical

profile for pure copper methionine is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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